N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-fluorobenzamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(1-methylpyrrol-2-yl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C23H24FN3O/c1-26-13-4-7-21(26)22(15-25-23(28)18-8-10-20(24)11-9-18)27-14-12-17-5-2-3-6-19(17)16-27/h2-11,13,22H,12,14-16H2,1H3,(H,25,28)
• InChI Key: FMBSXUJWHUJQGH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNC(=O)C2=CC=C(C=C2)F)N3CCC4=CC=CC=C4C3
• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H24FN3O and its molecular weight is 377.463. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications and Metabolite Studies

• A novel If channel inhibitor, closely related to the specified compound, was explored for its therapeutic potential in treating stable angina and atrial fibrillation. The study identified human metabolites of this inhibitor, revealing insights into its renal and hepatic excretion processes. This research underscores the compound's relevance in cardiovascular disease treatment through the modulation of heart rate and cardiac rhythm, highlighting the importance of understanding drug metabolism for therapeutic applications (Umehara et al., 2009).

Applications in Tumor Imaging

• Another study evaluated the safety, dosimetry, and feasibility of using a fluorine-18 labeled derivative for PET imaging of tumor proliferation in humans. This approach aimed at assessing the proliferative status of solid tumors, indicating the compound's utility in cancer diagnostics and treatment monitoring (Dehdashti et al., 2013).

Synthetic Chemistry and Transformations

• The chemistry of fluoro-substituted derivatives, similar to the query compound, was explored through reactions involving difluorocarbene. This research contributes to the synthetic methodology by offering routes to generate fluoro-substituted dihydropyrroles and pyrrolo[2,1-a]isoquinoline derivatives, demonstrating the compound's relevance in the development of new synthetic methods and potential pharmaceuticals (Novikov et al., 2005).

Drug Development and Synthesis

• Research on developing practical and scalable synthetic routes for If channel inhibitors indicates the pharmaceutical industry's interest in such compounds. The study highlights the importance of efficient synthesis methods in drug development, especially for compounds targeting cardiovascular conditions (Yoshida et al., 2014).